Cas no 851903-41-8 (4-Chloro-N,N-diethylpicolinamide)

• Product name: 4-Chloro-N,N-diethylpicolinamide
• CAS No: 851903-41-8
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD06655288
• CID: 717089
• PubChem ID: 2531799

4-Chloro-N,N-diethylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N,N-diethylpicolinamide
• 2-Pyridinecarboxamide,4-chloro-N,N-diethyl-
• 4-CHLORO-N,N-DIETHYL-PYRIDINE-2-CARBOXAMIDE
• 4-chloro-N,N-diethylpyridine-2-carboxamide
• HMS2710O24
• SMR000344206
• J-515170
• Z82193424
• 851903-41-8
• FT-0646606
• A841256
• SR-01000064895
• CHEMBL1542240
• AKOS008982139
• MLS000771860
• DTXSID20368896
• SR-01000064895-1
• EN300-12307
• G56332
• HS-5613
• DB-081587

• MDL： MFCD06655288
• Inchi： 1S/C10H13ClN2O/c1-3-13(4-2)10(14)9-7-8(11)5-6-12-9/h5-7H,3-4H2,1-2H3
• InChI Key： RXQILWMQVLDJJG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 212.07200
• Monoisotopic Mass: 212.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.534
• PSA: 33.20000
• LogP: 2.21700

Additional information on 4-Chloro-N,N-diethylpicolinamide

Recent Advances in the Study of 4-Chloro-N,N-diethylpicolinamide (CAS: 851903-41-8)

4-Chloro-N,N-diethylpicolinamide (CAS: 851903-41-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Chloro-N,N-diethylpicolinamide, emphasizing its role as a precursor in the development of picolinamide-based herbicides. The study demonstrated that the compound's unique structural features, including the chloro and diethylamino substituents, contribute to its herbicidal activity by inhibiting key enzymes in plant metabolic pathways. The research team also investigated the compound's stability under various environmental conditions, providing valuable insights for its practical application in agriculture.

In the pharmaceutical domain, 4-Chloro-N,N-diethylpicolinamide has been investigated for its potential as a building block in the synthesis of small-molecule inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the development of kinase inhibitors, which showed promising activity against certain cancer cell lines. The researchers utilized computational modeling to optimize the compound's binding affinity, leading to the identification of several derivatives with enhanced pharmacological properties.

Another area of interest is the compound's role in chemical biology. A recent preprint on bioRxiv described the use of 4-Chloro-N,N-diethylpicolinamide as a probe to study protein-ligand interactions. The study employed mass spectrometry and NMR spectroscopy to characterize the compound's binding modes with target proteins, shedding light on its potential as a tool for understanding molecular recognition processes. This research opens new avenues for the design of chemical probes in drug discovery.

Despite these advancements, challenges remain in the large-scale production and application of 4-Chloro-N,N-diethylpicolinamide. A review article in Chemical Reviews highlighted the need for more sustainable synthetic methods to reduce the environmental impact of its production. Additionally, further studies are required to fully elucidate its mechanism of action and potential off-target effects in biological systems.

In conclusion, 4-Chloro-N,N-diethylpicolinamide (CAS: 851903-41-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for ongoing and future studies. Researchers are encouraged to explore its applications further, particularly in the context of drug discovery and agrochemical development.